2-Cyclopropoxy-1,4-dimethoxybenzene

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-1,4-dimethoxybenzene
• InChI: InChI=1S/C11H14O3/c1-12-9-5-6-10(13-2)11(7-9)14-8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key: IXGCECYUWSFNSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)OC2CC2

Description

2-Cyclopropoxy-1,4-dimethoxybenzene is a substituted benzene derivative featuring a cyclopropoxy group at the 2-position and methoxy groups at the 1- and 4-positions. This compound is of interest in organic synthesis due to its unique steric and electronic properties imparted by the cyclopropane ring and methoxy substituents. The cyclopropoxy group, known for its strain energy and reactivity, may enhance its utility in cycloaddition or ring-opening reactions compared to bulkier alkoxy substituents (for general alkoxy-substituted benzene analog comparisons).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-1,4-dimethoxybenzene typically involves the alkylation of 1,4-dimethoxybenzene with cyclopropyl halides under basic conditions. A common method is the Friedel-Crafts alkylation, where 1,4-dimethoxybenzene reacts with cyclopropyl chloride in the presence of a Lewis acid catalyst like aluminum chloride .

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and yield. The use of advanced catalysts and solvents can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-1,4-dimethoxybenzene undergoes various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form quinones.

Reduction: The aromatic ring can be reduced under hydrogenation conditions.

Substitution: Electrophilic aromatic substitution reactions can occur, where the cyclopropoxy group can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts like palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Lewis acids like aluminum chloride for Friedel-Crafts reactions.

Major Products:

Oxidation: Formation of quinones.

Reduction: Formation of cyclohexane derivatives.

Substitution: Various substituted benzene derivatives depending on the substituent introduced.

Scientific Research Applications

2-Cyclopropoxy-1,4-dimethoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in studying enzyme-substrate interactions due to its unique structure.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1,4-dimethoxybenzene involves its interaction with molecular targets through its functional groups. The methoxy groups can participate in hydrogen bonding and other non-covalent interactions, while the cyclopropoxy group can influence the compound’s reactivity and binding affinity. These interactions can affect various biochemical pathways and processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)

• Structural Differences: Caffeic acid contains two hydroxyl groups at the 3- and 4-positions and a propenoic acid chain, contrasting with the methoxy and cyclopropoxy substituents in 2-cyclopropoxy-1,4-dimethoxybenzene.
• Physical Properties: Caffeic acid forms yellow crystals (mp ~225°C) and is soluble in polar solvents like ethanol and hot water, whereas 2-cyclopropoxy-1,4-dimethoxybenzene (hypothesized to be a liquid at room temperature) likely exhibits lower water solubility due to its nonpolar cyclopropane ring and methoxy groups .
• Applications : Caffeic acid is widely used in pharmacological research (e.g., antioxidant studies) and as a food additive, while 2-cyclopropoxy-1,4-dimethoxybenzene’s steric profile may favor niche synthetic applications, such as chiral ligand precursors or strained intermediates .

1,2,4-Trimethoxybenzene

• Reactivity : 1,2,4-Trimethoxybenzene undergoes electrophilic substitution more readily at the 5-position due to directing effects, whereas the cyclopropoxy group in 2-cyclopropoxy-1,4-dimethoxybenzene may sterically hinder such reactions or promote alternative pathways.

Cyclopropoxy-Substituted Aromatics (e.g., 2-Cyclopropoxyphenol)

• Stability: The absence of electron-donating methoxy groups in 2-cyclopropoxyphenol reduces its stability under acidic conditions compared to 2-cyclopropoxy-1,4-dimethoxybenzene.
• Synthetic Utility: Methoxy groups in the latter compound could protect reactive positions during multi-step syntheses, a feature absent in simpler cyclopropoxy-phenol derivatives.

Data Table: Comparative Properties of Selected Compounds

Property	2-Cyclopropoxy-1,4-dimethoxybenzene	Caffeic Acid	1,2,4-Trimethoxybenzene
Molecular Formula	C₁₁H₁₄O₃	C₉H₈O₄	C₉H₁₂O₃
Molecular Weight (g/mol)	194.23	180.16	168.19
Physical State	Hypothesized liquid	Yellow crystals	Colorless crystals
Solubility	Low in water; organic solvents	Soluble in ethanol, hot H₂O	Moderate in ethanol
Key Applications	Synthetic intermediate	Antioxidant, supplements	Perfume intermediates

Research Findings and Mechanistic Insights

• Thermal Stability : Cyclopropane rings are prone to ring-opening under thermal stress, which could limit the compound’s utility in high-temperature reactions compared to tert-butoxy or benzyloxy analogs.
• Biological Activity : Unlike caffeic acid, 2-cyclopropoxy-1,4-dimethoxybenzene lacks hydroxyl groups critical for radical scavenging, suggesting minimal direct antioxidant utility but possible roles in prodrug design.